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Compound of Interest

Compound Name: 2,6-Dibromopyridine

Cat. No.: B144722

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dibromopyridine is a versatile heterocyclic building block extensively utilized in organic
synthesis, particularly within the pharmaceutical and materials science sectors. Its unique
reactivity, stemming from the two bromine substituents on the pyridine ring, allows for selective
functionalization, making it a valuable precursor for the synthesis of complex molecular
architectures. This guide provides an in-depth overview of the commercial availability of 2,6-
Dibromopyridine, its key chemical properties, and detailed protocols for its application in
common synthetic transformations.

Commercial Availability and Suppliers

2,6-Dibromopyridine is readily available from a variety of chemical suppliers, ranging from
large multinational corporations to specialized niche providers. The purity and available
guantities can vary, catering to both small-scale research and larger-scale manufacturing
needs.
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. . Available
Supplier Purity . Notes
Quantities
Offers various grades
Sigma-Aldrich (Merck)  =98%]1] Grams to Kilograms for research and

development.

Tokyo Chemical
Industry (TCI)

>98.0% (GC)[2]

Grams to Kilograms

Provides detailed

product specifications.

Biosynth

250 g to 5000 g[3]

Offers bulk quantities

for larger scale needs.

Chemsavers, Inc.

98%

500g

Provides products for
laboratory and

business use.[4]

Cenmed

98%

Grams

Distributes chemicals
for laboratory

supplies.[5]

IndiaMART

Varies

Kilograms

A marketplace with
multiple Indian
suppliers offering bulk

quantities.

ChemicalBook

Varies

Kilograms

An online platform
connecting buyers
with various chemical

manufacturers.

Supplies for research

BLD Pharm - -

use.

Connects to various
ChemNet - - manufacturers and

suppliers.

Pricing: The price of 2,6-Dibromopyridine can fluctuate based on the supplier, quantity, and

purity. Indicative pricing ranges from approximately 600 to 8000 per kilogram from Indian

suppliers on IndiaMART for bulk orders. For smaller, research-grade quantities, prices can be
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significantly higher per gram. For instance, Biosynth lists 250g at $275.00 and 1000g at
$940.00.

Physicochemical Properties

A summary of the key physical and chemical properties of 2,6-Dibromopyridine is provided

below.
Property Value Reference
CAS Number 626-05-1
Molecular Formula CsHsBrzN
Molecular Weight 236.89 g/mol
White to off-white crystalline
Appearance
powder or crystals.
Melting Point 117-120 °C
Boiling Point 249-255 °C
Insoluble in water; soluble in
Solubility methanol, ethanol, dioxane,
and chloroform.
Density 2.059 g/cm3

Key Synthetic Applications and Experimental
Protocols

2,6-Dibromopyridine serves as a key intermediate in a variety of important chemical
transformations, including cross-coupling reactions and nucleophilic aromatic substitutions.

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds. 2,6-
Dibromopyridine can be selectively coupled at one or both bromine positions.
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Generalized Experimental Protocol for Monosubstitution:

Reaction Setup: To a flame-dried Schlenk flask, add 2,6-dibromopyridine (1.0 mmol), the
desired arylboronic acid (1.2 mmol), and a base such as KsPOa4 (2.0 mmol) or K2COs (2.0
equiv).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen)
three times.

Catalyst Addition: Add the palladium catalyst, for example, Pd(PPhs)4 (0.05 mmol, 5 mol%)
or Pd(OAc)z with a suitable ligand.

Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane/water (e.g., 4:1 ratio,
10 mL).

Reaction: Heat the reaction mixture to 80-110 °C and stir for 12-24 hours, monitoring the
progress by TLC or GC-MS.

Work-up: After cooling to room temperature, dilute the mixture with water and extract with an
organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over
anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel.

‘Work-up & Purification
tor Progre: Cool & Quench Extract with Purty by
MS) with Water ] > [Orgamc sowenD RESchcezts) Chromatography

Click to download full resolution via product page

Suzuki-Miyaura Coupling Experimental Workflow

Copper-Catalyzed C-N Bond Formation
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A practical method for the synthesis of 6-substituted 2-bromopyridine compounds involves a
selective copper-catalyzed C-N bond-forming reaction.

Generalized Experimental Protocol:

o Reactant Mixture: In a reaction vessel, combine 2,6-dibromopyridine, the desired amine, a
copper(l) catalyst (e.g., Cul), a suitable ligand (e.g., 1,2-ethanediamine), and a base.

e Solvent: Add an appropriate solvent.

e Reaction Conditions: Heat the mixture while stirring and monitor the reaction's progress. The
specific temperature and reaction time will depend on the substrates used.

o Work-up and Purification: Once the reaction is complete, perform a standard aqueous work-
up, followed by extraction with an organic solvent. The crude product is then purified,
typically by column chromatography.

Synthesis of 2,6-Dibromopyridine

For applications requiring in-house synthesis, 2,6-dibromopyridine can be prepared from 2,6-
dichloropyridine.

Experimental Protocol:

o Reaction Setup: In a reaction kettle, add 0.1 mol of 2,6-dichloropyridine, 0.2 mol of sodium
bromide, and 10.4 mol of a 40% hydrobromic acid agueous solution.

o Reflux: Heat the mixture to reflux at 80-150°C for 24 hours.
« |solation: Cool the reaction mixture and filter to obtain the crude product.

 Purification: Refine the crude product with diethyl ether to yield the final product. A reported
yield for this method is 66.4% with a purity of 98.5% by HPLC.
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Synthesis of 2,6-Dibromopyridine from 2,6-Dichloropyridine

Conclusion

2,6-Dibromopyridine is a commercially accessible and synthetically valuable compound for
researchers in drug discovery and materials science. Its versatile reactivity allows for the
construction of a wide array of complex molecules. The protocols and supplier information
provided in this guide aim to facilitate its effective procurement and application in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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